Cas no 1093659-90-5 (Ezetimibe-d)

Ezetimibe-d Properties

Names and Identifiers

• Ezetimibe-d4
• Ezetimibe d4
• (3R,4S)-1-(4-Fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-2-azetidinone-d4
• Zetia D4
• Ezetimibe-d

• InChIKey： OLNTVTPDXPETLC-ARVCERDTSA-N
• Inchi： InChI=1S/C24H21F2NO3/c25-17-5-1-15(2-6-17)22(29)14-13-21-23(16-3-11-20(28)12-4-16)27(24(21)30)19-9-7-18(26)8-10-19/h1-12,21-23,28-29H,13-14H2/t21-,22+,23-/m1/s1/i7D,8D,9D,10D
• SMILES： O=C1[C@H](CC[C@H](O)C2=CC=C(F)C=C2)[C@@H](C3=CC=C(O)C=C3)N1C(C([2H])=C4[2H])=C([2H])C([2H])=C4F

Computed Properties

• Exact Mass: 413.174057g/mol
• Surface Charge: 0
• XLogP3: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 413.174057g/mol
• Monoisotopic Mass: 413.174057g/mol
• Topological Polar Surface Area: 60.8Ų
• Heavy Atom Count: 30
• Complexity: 567
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 4.95330
• PSA: 60.77000
• Melting Point: 152-154°C